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Compound of Interest

Compound Name:
methyl 1,4-dinitro-1H-pyrazole-3-

carboxylate

CAS No.: 1002535-20-7

Cat. No.: B13918652

Get Quote

Executive Summary & Molecule Profile
Methyl 1,4-dinitro-1H-pyrazole-3-carboxylate (MDNPC) is a specialized heterocyclic

intermediate used in the synthesis of high-performance energetic materials

(explosives/propellants) and pharmaceutical nucleoside analogs.

Its defining structural feature is the N-nitro (

) group at position 1. Unlike the stable C-nitro groups, the N-nitro functionality is labile, making
the molecule sensitive to thermal rearrangement (migrating to form the thermodynamically
stable 3,4-dinitro isomer) and hydrolysis. Consequently, characterization requires strict control
over thermal history and solvent acidity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13918652#bc-rfq
https://www.benchchem.com/product/b13918652/docs?utm_src=pdf-body#application-note-analytical-characterization-of-methyl-1-4-dinitro-1h-pyrazole-3-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13918652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

CAS Registry 1002535-20-7

Formula

Mol.[1][2][3][4] Weight 216.11 g/mol

Key Hazard
Explosive / Shock Sensitive (N-Nitro

functionality)

Storage -20°C, Inert Atmosphere (Ar/N2), Dark

Safety & Handling Protocol (CRITICAL)
WARNING: MDNPC contains an N-nitro group, which imparts shock and friction sensitivity

significantly higher than standard C-nitro precursors.

ESD Precautions: Use grounded spatulas and conductive bench mats.

Thermal Limits: Never heat neat samples above 60°C. The N-nitro to C-nitro rearrangement

is exothermic and can lead to thermal runaway.

Solvent Selection: Avoid nucleophilic solvents (e.g., MeOH, water) for prolonged storage;

they can induce denitration or ester hydrolysis. Use anhydrous

or

for analysis.

Synthesis & Degradation Pathway Logic
Understanding the sample's history is vital for interpreting analytical data. MDNPC is the kinetic

product of nitration.

Methyl 4-nitro-1H-
pyrazole-3-carboxylate

Nitration
(Ac2O / HNO3)

Methyl 1,4-dinitro-
1H-pyrazole-3-carboxylate
(Target: Kinetic Product)

 < 0°C Thermal
Rearrangement

 Heat / Acid
Methyl 3,4-dinitro-

1H-pyrazole-5-carboxylate
(Impurity: Thermodynamic)
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Click to download full resolution via product page

Figure 1: The kinetic synthesis pathway of MDNPC and its primary degradation route via

thermal rearrangement.

Protocol A: Structural Confirmation (NMR
Spectroscopy)
The N-nitro group exerts a powerful electron-withdrawing effect, distinctively deshielding the

ring proton.

Objective: Confirm 1,4-substitution pattern and quantify 3,4-isomer impurity.

Methodology:

Solvent: Dissolve 10 mg in 0.6 mL

or

. Avoid DMSO-

if possible, as heating or prolonged storage in DMSO can accelerate rearrangement.

Temperature: Acquire at 25°C (298 K).

Parameters: 16 scans, 1s relaxation delay (d1).

Data Interpretation:
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Nucleus
Signal (

)
Multiplicity Assignment

Diagnostic
Note

H 8.90 - 9.10 Singlet (1H) C5-H

Highly

deshielded by

adjacent N-

and C-

.

H 4.05 Singlet (3H) Methyl ester.

C ~132.0 Singlet
C4 (

)

Typical aromatic

nitro-carbon.

C ~136.0 Broad
C5 (

)

Broadened due

to proximity to

quadrupolar N1.

C ~142.0 Singlet
C3 (

)

Quaternary

carbon.

N - - N-

If HMBC/HSQC

is run, N-nitro N

appears very

distinct from C-

nitro N.

Pass Criteria:

Presence of sharp singlet > 8.8 ppm.

Absence of broad singlet at ~13-14 ppm (indicates loss of N-

to form NH species).

Protocol B: Purity Assessment (HPLC-UV)
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Standard reverse-phase methods may cause on-column hydrolysis. A buffered, low-

temperature method is required.

Instrument: Agilent 1290 Infinity II or equivalent. Column: C18 end-capped (e.g., Zorbax

Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water (Acidic pH stabilizes the ester).

B: Acetonitrile (ACN).

Gradient Program:

Time (min) % A % B Flow (mL/min)

0.0 90 10 1.0

8.0 10 90 1.0

10.0 10 90 1.0

| 10.1 | 90 | 10 | 1.0 |

Detection: UV at 254 nm (aromatic ring) and 210 nm (nitro/ester). Temperature:20°C (Do NOT

heat column to 40°C).

Impurities to Watch:

Precursor (4-nitro): Elutes earlier (more polar due to NH).

Rearranged Isomer (3,4-dinitro): Elutes close to target; requires high resolution.

Protocol C: Thermal Stability (DSC)
Objective: Determine the onset of thermal rearrangement and decomposition to establish safe

processing limits.
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Instrument: TA Instruments DSC Q2000 or equivalent. Crucible:High-pressure gold-plated or

hermetically sealed aluminum pans (pinhole vented). Rationale: N-nitro compounds evolve gas

(

) rapidly; sealed pans may rupture dangerously if sample mass > 1 mg.

Procedure:

Weigh 0.5 - 1.0 mg of sample (Strictly minimize mass).

Equilibrate at 20°C.

Ramp 5°C/min to 300°C.

Expected Thermogram:

Event 1 (Endotherm): Melting point (if pure).[5] Note: Many N-nitro pyrazoles undergo

rearrangement before or during melting.

Event 2 (Exotherm):Rearrangement Onset (~80-120°C). A broad, lower-energy exotherm

indicating the

shift.

Event 3 (Exotherm):Decomposition (>200°C). Sharp, high-energy spike.

Safety Limit: Operational processing temperature must be >20°C below the onset of Event 2.

Protocol D: Vibrational Spectroscopy (FT-IR)
Objective: Rapid ID of functional groups.

Method: ATR (Attenuated Total Reflectance) on Diamond crystal.

Key Bands:

1740 - 1760 cm

: Ester
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stretch.

1630 - 1650 cm

:N-

Asymmetric stretch (Diagnostic: C-nitro is typically lower, ~1550).

1530 - 1550 cm

: C-

Asymmetric stretch.

1280 - 1300 cm

: N-

Symmetric stretch.

Absence: No broad band at 3200-3400 cm

(confirms absence of N-H precursor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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